Cas no 439095-53-1 (2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide)

• Product Name: 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide
• CAS No: 439095-53-1
• CID: 4651459
• Update Time: 2025-05-23

2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide

Additional information on 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide

Introduction to 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide (CAS No. 439095-53-1) and Its Recent Applications in Chemical Biology

2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 439095-53-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The compound features a trifluoromethyl group and an acetylamide moiety linked to a phenyl ring substituted with a terminal alkyne group. This distinctive architecture makes it a promising candidate for various biochemical applications, including drug discovery, material science, and catalysis.

The incorporation of the trifluoromethyl group into the molecular framework enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Additionally, the presence of the alkyne functionality at the para position of the phenyl ring allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. These characteristics have positioned CAS No. 439095-53-1 as a versatile building block in medicinal chemistry and synthetic organic chemistry.

In recent years, researchers have explored the potential of 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide in developing novel therapeutic agents. The trifluoromethyl-substituted amides have been shown to exhibit inhibitory effects on various enzymatic targets, making them valuable scaffolds for drug development. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of proteases and kinases involved in inflammatory pathways. The alkyne group further facilitates conjugation with other biomolecules, such as peptides and nucleic acids, opening up possibilities for targeted drug delivery systems.

Moreover, the unique electronic properties of the trifluoromethyl group influence the reactivity and binding affinity of the molecule, which is particularly relevant in designing small-molecule inhibitors. Recent advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. This has accelerated the discovery process by allowing virtual screening of large libraries of analogs before experimental synthesis. The combination of experimental validation and computational modeling has been instrumental in optimizing the pharmacokinetic profiles of CAS No. 439095-53-1 derivatives.

The alkyne moiety also plays a crucial role in cross-coupling reactions, which are fundamental to modern synthetic methodologies. The Suzuki-Miyaura coupling, for example, has been widely used to introduce aryl groups at specific positions within the molecular structure. This reaction is particularly useful for generating biaryl compounds with enhanced biological activity. By leveraging these transformations, chemists have been able to synthesize complex derivatives of 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide that exhibit improved pharmacological properties.

Recent publications highlight the compound's potential in materials science as well. The presence of both fluorine and triple-bond functionalities makes it an excellent candidate for designing advanced materials with specific optical or electronic properties. For instance, fluorinated acetylamides have been explored as precursors for liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. The alkyne group further enables polymerization reactions, leading to high-performance polymers with tailored mechanical and thermal properties.

The growing interest in fluorinated compounds stems from their ability to modulate metabolic pathways and enhance drug bioavailability. The electron-withdrawing nature of fluorine atoms can influence protein-ligand interactions by altering charge distribution and steric effects. This has led to significant advancements in understanding how structural modifications affect biological activity. Researchers are now employing high-throughput screening techniques coupled with mass spectrometry to rapidly identify promising derivatives of CAS No. 439095-53-1 for further investigation.

In conclusion, 2,2,2-trifluoro-N-[4-(2-phenylethynyl)phenyl]acetamide (CAS No. 439095-53-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features—particularly the trifluoromethyl group and alkyne functionality—make it an invaluable tool for drug discovery, material science, and catalysis. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.